Cas no 117421-34-8 (pentan-2-yl 3-methylbutanoate)
pentan-2-yl 3-methylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- pentan-2-yl 3-methylbutanoate
- Butanoic acid, 3-Methyl-, 1-Methylbutyl ester
- 2-Pentanol, 3-methylbutanoate
- 117421-34-8
- CHEBI:179556
- DUJBVANUBSYWGF-UHFFFAOYSA-N
- 1-methylbutyl-3-methylbutanoate
- LMFA07010654
- SCHEMBL14763891
- 3-(2-Methoxyphenyl)-2-[(phenylsulfanyl)methyl]-4(3H)-quinazolinone
- EN300-8022723
- Z1332977285
- DTXSID60336175
- 872-754-6
- 2-Pentyl 3-methylbutanoate
- G49921
-
- Inchi: 1S/C10H20O2/c1-5-6-9(4)12-10(11)7-8(2)3/h8-9H,5-7H2,1-4H3
- InChI Key: DUJBVANUBSYWGF-UHFFFAOYSA-N
- SMILES: O(C(CC(C)C)=O)C(C)CCC
Computed Properties
- Exact Mass: 172.146329876Da
- Monoisotopic Mass: 172.146329876Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
pentan-2-yl 3-methylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8022723-0.05g |
pentan-2-yl 3-methylbutanoate |
117421-34-8 | 95.0% | 0.05g |
$159.0 | 2025-03-21 | |
| Enamine | EN300-8022723-0.1g |
pentan-2-yl 3-methylbutanoate |
117421-34-8 | 95.0% | 0.1g |
$236.0 | 2025-03-21 | |
| Enamine | EN300-8022723-0.25g |
pentan-2-yl 3-methylbutanoate |
117421-34-8 | 95.0% | 0.25g |
$337.0 | 2025-03-21 | |
| Enamine | EN300-8022723-0.5g |
pentan-2-yl 3-methylbutanoate |
117421-34-8 | 95.0% | 0.5g |
$531.0 | 2025-03-21 | |
| Enamine | EN300-8022723-1.0g |
pentan-2-yl 3-methylbutanoate |
117421-34-8 | 95.0% | 1.0g |
$681.0 | 2025-03-21 | |
| Enamine | EN300-8022723-2.5g |
pentan-2-yl 3-methylbutanoate |
117421-34-8 | 95.0% | 2.5g |
$1333.0 | 2025-03-21 | |
| Enamine | EN300-8022723-5.0g |
pentan-2-yl 3-methylbutanoate |
117421-34-8 | 95.0% | 5.0g |
$1974.0 | 2025-03-21 | |
| Enamine | EN300-8022723-10.0g |
pentan-2-yl 3-methylbutanoate |
117421-34-8 | 95.0% | 10.0g |
$2928.0 | 2025-03-21 | |
| 1PlusChem | 1P000ER6-50mg |
Butanoic acid, 3-methyl-, 1-methylbutyl ester |
117421-34-8 | 95% | 50mg |
$251.00 | 2023-12-26 | |
| 1PlusChem | 1P000ER6-100mg |
Butanoic acid, 3-methyl-, 1-methylbutyl ester |
117421-34-8 | 95% | 100mg |
$344.00 | 2023-12-26 |
pentan-2-yl 3-methylbutanoate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on pentan-2-yl 3-methylbutanoate
Recent Advances in the Study of 117421-34-8 and Pentan-2-yl 3-Methylbutanoate in Chemical Biology and Pharmaceutical Research
The chemical compound with the CAS number 117421-34-8 and the ester pentan-2-yl 3-methylbutanoate have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, fragrance formulation, and as intermediates in organic synthesis. This research brief aims to summarize the latest findings related to these substances, highlighting their chemical properties, biological activities, and potential industrial applications.
Recent studies have focused on the synthesis and characterization of 117421-34-8, a compound whose structure and reactivity make it a valuable candidate for further pharmaceutical exploration. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular configuration and stability under various conditions. Concurrently, pentan-2-yl 3-methylbutanoate has been investigated for its role as a flavor and fragrance agent, with particular emphasis on its organoleptic properties and safety profile.
In the context of drug discovery, 117421-34-8 has shown promising bioactivity in preliminary screening assays. Its mechanism of action appears to involve interaction with specific enzymatic pathways, although further in vivo studies are required to confirm these findings. On the other hand, pentan-2-yl 3-methylbutanoate has been evaluated for its potential as a green solvent in pharmaceutical formulations, owing to its low toxicity and favorable environmental profile.
The synthesis routes for both compounds have been optimized to improve yield and purity. For 117421-34-8, novel catalytic methods have been developed, reducing the need for hazardous reagents. Similarly, the production of pentan-2-yl 3-methylbutanoate has been streamlined using biocatalytic approaches, which align with the growing demand for sustainable chemical processes.
Future research directions include the exploration of 117421-34-8 as a scaffold for the development of new therapeutic agents, particularly in the treatment of metabolic disorders. Additionally, the application of pentan-2-yl 3-methylbutanoate in controlled-release drug delivery systems is under investigation, leveraging its volatility and compatibility with polymeric matrices.
In conclusion, the ongoing research on 117421-34-8 and pentan-2-yl 3-methylbutanoate underscores their versatility and potential in various scientific and industrial domains. Continued efforts in understanding their properties and applications are expected to yield significant advancements in chemical biology and pharmaceutical sciences.
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